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Compound of Interest

Compound Name: 2-Naphthyl laurate

cat. No.: B1293613

In-depth technical guide for researchers, scientists, and drug development professionals on the
chemical properties, synthesis, and application of 2-Naphthyl Laurate as a chromogenic
substrate for enzyme activity assays.

Introduction

2-Naphthyl laurate, also known as naphthalen-2-yl dodecanoate, is an ester of 2-naphthol and
lauric acid.[1] It is a valuable biochemical reagent primarily utilized in life science research for
the detection and quantification of lipase and esterase activity.[1][2] The enzymatic hydrolysis
of 2-Naphthyl laurate releases 2-naphthol, a compound that can be readily detected and
measured through colorimetric or amperometric methods. This property makes it a useful tool
in various research applications, including enzyme kinetics, screening for enzyme inhibitors,
and characterizing the substrate specificity of lipolytic enzymes.[3]

Chemical Structure and Properties

2-Naphthyl laurate is an organic compound with a molecular formula of C22H3002 and a
molecular weight of approximately 326.48 g/mol .[4][5] Its structure consists of a laurate
(dodecanoate) group esterified to the hydroxyl group of a 2-naphthol moiety.

Chemical Identifiers and Properties:
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Property Value
CAS Number 6343-73-3
Molecular Formula C22H3002
Molecular Weight 326.48 g/mol [4][5]
White to light yellow or light orange
Appearance
powder/crystal[1][4]
Melting Point 59.0 to 63.0 °C[1]
Solubility Soluble in toluene[1]
Beta-Naphthyl laurate, Lauric Acid 2-Naphthyl
Synonyms

Ester, naphthalen-2-yl dodecanoate[6]

Synthesis of 2-Naphthyl Laurate

The synthesis of 2-Naphthyl laurate is typically achieved through the esterification of 2-
naphthol with lauric acid or its derivatives. Common synthetic approaches include:

» Direct Esterification: This method involves the reaction of 2-naphthol with lauric acid, often
under reflux conditions and in the presence of a strong acid catalyst such as sulfuric acid.[1]

» Acid-Catalyzed Reaction: A more efficient route involves the reaction of 2-naphthol with lauric
acid chloride or lauric anhydride.[1]

Application in Enzyme Activity Assays

The primary application of 2-Naphthyl laurate is as a chromogenic substrate for the
determination of lipase and esterase activity. The underlying principle of these assays is the
enzymatic cleavage of the ester bond in 2-Naphthyl laurate, which liberates 2-naphthol and
lauric acid. The amount of 2-naphthol produced is directly proportional to the enzymatic activity
and can be quantified.

Principle of Colorimetric Detection
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In colorimetric assays, the liberated 2-naphthol is coupled with a diazonium salt, such as Fast
Blue B or Fast Blue BB, to form a colored azo dye.[3][7] The intensity of the resulting color is
measured spectrophotometrically, and the enzyme activity can be calculated by comparing the
absorbance to a standard curve of known 2-naphthol concentrations.
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Colorimetric Detection of Lipase/Esterase Activity
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Experimental Workflow for Enzyme Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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